Cas no 27096-92-0 (Morpholine,4-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethyl]-)

• Product name: Morpholine,4-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethyl]-
• CAS No: 27096-92-0
• MF: C₁₀H₁₆N₄O₃
• MW: 240.25904
• CID: 280798
• PubChem ID: 314794

Morpholine,4-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethyl]-
• 4-[2-(2-methyl-4-nitroimidazol-1-yl)ethyl]morpholine
• NSC234642
• DTXSID20310951
• 27096-92-0
• NSC-234642

• Inchi： InChI=1S/C10H16N4O3/c1-9-11-10(14(15)16)8-13(9)3-2-12-4-6-17-7-5-12/h8H,2-7H2,1H3
• InChI Key： BCYPENCOLTXLFR-UHFFFAOYSA-N
• SMILES： CC1=NC([N+]([O-])=O)=CN1CCN1CCOCC1

Computed Properties

• Exact Mass: 240.12238
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 73.43